![molecular formula C12H15NOS B056004 4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one CAS No. 123768-20-7](/img/structure/B56004.png)
4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one
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Overview
Description
4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one, also known as MBT or 2-oxo-4-(3-methyl-2-benzothiazolinyl)butyric acid, is a synthetic compound that has been widely used in scientific research. MBT is a derivative of benzothiazole, which is a heterocyclic aromatic compound that contains a sulfur atom and a nitrogen atom in the ring structure. MBT has been found to possess a variety of biochemical and physiological effects, making it a valuable tool for scientific investigation.
Mechanism of Action
The mechanism of action of 4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one is based on its ability to react with ROS, forming a fluorescent product that can be detected using spectroscopic methods. The reaction between this compound and ROS involves the oxidation of the thiol group in this compound to form a disulfide bond. This reaction results in the formation of a fluorescent product that emits light at a specific wavelength, allowing for the detection and quantification of ROS.
Biochemical and physiological effects:
This compound has been found to possess a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative stress and damage. This compound has also been found to have anti-inflammatory effects, which can reduce inflammation and the associated tissue damage. In addition, this compound has been shown to have neuroprotective effects, which can protect neurons from damage and degeneration.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one is its high sensitivity and selectivity for the detection of ROS. This compound is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, one limitation of this compound is its potential for interference with other fluorescent probes and dyes. In addition, the use of this compound requires careful optimization of experimental conditions, including pH, temperature, and concentration.
Future Directions
There are many potential future directions for the use of 4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one in scientific research. One area of interest is the development of new fluorescent probes based on the structure of this compound. These probes could be used for the detection of other biomolecules, such as metal ions, enzymes, and neurotransmitters. Another area of interest is the use of this compound in the development of new therapies for diseases such as cancer and neurodegenerative disorders. Finally, the use of this compound in combination with other imaging techniques, such as magnetic resonance imaging (MRI) and positron emission tomography (PET), could provide new insights into the mechanisms of disease and the effects of therapeutic interventions.
Synthesis Methods
4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one can be synthesized through the condensation reaction of 2-mercaptobenzoic acid with 3-methyl-2-benzothiazolinone in the presence of a suitable catalyst. The resulting product is then oxidized to form this compound. The synthesis of this compound is a relatively simple process, and the compound can be obtained in high purity.
Scientific Research Applications
4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one has been widely used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS). ROS are highly reactive molecules that can cause damage to cells and tissues, and their detection is important in many fields of research, including cancer biology, neurobiology, and cardiovascular disease. This compound has also been used as a chromogenic substrate for the detection of esterases and proteases, as well as a ligand for the study of metal ions.
Properties
123768-20-7 | |
Molecular Formula |
C12H15NOS |
Molecular Weight |
221.32 g/mol |
IUPAC Name |
4-(3-methyl-2H-1,3-benzothiazol-2-yl)butan-2-one |
InChI |
InChI=1S/C12H15NOS/c1-9(14)7-8-12-13(2)10-5-3-4-6-11(10)15-12/h3-6,12H,7-8H2,1-2H3 |
InChI Key |
FILHMWACGQXXPN-UHFFFAOYSA-N |
SMILES |
CC(=O)CCC1N(C2=CC=CC=C2S1)C |
Canonical SMILES |
CC(=O)CCC1N(C2=CC=CC=C2S1)C |
synonyms |
2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-(9CI) |
Origin of Product |
United States |
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